Cas no 1192572-12-5 (3-(3,4-dimethoxyphenyl)-5-[3-(propan-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

• Product Name: 3-(3,4-dimethoxyphenyl)-5-[3-(propan-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• CAS No: 1192572-12-5
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5390878
• Update Time: 2025-05-20

3-(3,4-dimethoxyphenyl)-5-[3-(propan-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-5-(5-propan-2-yl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
• 3-(3,4-dimethoxyphenyl)-5-[3-(propan-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

• Inchi： 1S/C16H18N4O3/c1-9(2)11-8-12(19-18-11)16-17-15(20-23-16)10-5-6-13(21-3)14(7-10)22-4/h5-9H,1-4H3,(H,18,19)
• InChI Key： GJBTVJJMLFNODD-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(C)C)NN=2)=NC(C2=CC=C(OC)C(OC)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3,4-dimethoxyphenyl)-5-[3-(propan-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Comprehensive Analysis of 3-(3,4-dimethoxyphenyl)-5-[3-(propan-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1192572-12-5)

The compound 3-(3,4-dimethoxyphenyl)-5-[3-(propan-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1192572-12-5) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This 1,2,4-oxadiazole derivative combines a dimethoxyphenyl moiety with a propan-2-yl pyrazole group, creating a versatile scaffold for drug discovery and material science applications.

Recent studies highlight the growing interest in oxadiazole-containing compounds, particularly in the context of kinase inhibition and anti-inflammatory properties. Researchers are actively investigating how modifications to the 3,4-dimethoxy substitution pattern or the isopropyl pyrazole component might enhance target selectivity. The compound's molecular weight (312.35 g/mol) and lipophilicity (predicted LogP ~3.2) make it particularly interesting for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the 1,2,4-oxadiazole ring formation typically involves cyclocondensation reactions between amidoximes and carboxylic acid derivatives. The presence of both electron-donating methoxy groups and the bulky isopropyl substituent presents unique challenges in optimizing reaction conditions, a subject frequently searched in organic synthesis forums. Analytical characterization of this compound requires specialized techniques like LC-MS and NMR spectroscopy, with particular attention to the pyrazole proton environment (δ ~6.5 ppm in DMSO-d6).

The structure-activity relationship (SAR) of this class of compounds has become a trending topic in medicinal chemistry circles. Computational studies suggest the dimethoxy aromatic system may participate in π-stacking interactions with biological targets, while the oxadiazole nitrogen atoms could serve as hydrogen bond acceptors. These features align with current fragment-based drug design approaches that emphasize molecular recognition principles.

In material science applications, the conjugated system of this compound shows promise for organic electronic devices, particularly due to the electron-rich dimethoxybenzene unit coupled with the electron-deficient oxadiazole core. This push-pull architecture is frequently searched in relation to OLED materials and molecular sensors. Thermal stability studies (TGA/DSC) indicate decomposition above 250°C, making it potentially suitable for certain high-temperature applications.

The metabolic stability of such N-heterocyclic compounds is another area of active investigation, especially regarding cytochrome P450 interactions. Recent literature suggests that the isopropyl group may influence first-pass metabolism patterns, a crucial consideration in pharmacokinetic optimization. These aspects are particularly relevant given the current focus on drug-likeness and ADME properties in preclinical development.

From a green chemistry perspective, researchers are exploring catalytic methods for synthesizing such heterocyclic systems with reduced environmental impact. The compound's crystallinity and solubility profile (sparingly soluble in water but soluble in DMSO and DMF) make it an interesting case study for polymorph screening techniques, another trending topic in pharmaceutical development.

Safety evaluations of structurally similar compounds suggest that proper handling procedures should be followed despite its non-classified status. The scientific community continues to investigate the full potential of this multifunctional heterocycle, with particular attention to its structure-property relationships across different applications. As research progresses, this compound may serve as a valuable chemical probe or lead structure in various therapeutic areas.